Cas no 81601-68-5 ((1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol)

• Product Name: (1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol
• CAS No: 81601-68-5
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 2024158
• PubChem ID: 12302318
• Update Time: 2025-04-21

(1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol Chemical and Physical Properties

Names and Identifiers

• (1R,2S,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol
• 81601-68-5
• rel-(1R,2R,4S)-3,3-Dimethylbicyclo[2.2.1]heptane-2-methanol
• 18410-94-1
• DTXSID901189810
• ((1R,2R,4S)-3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)methanol

• Inchi： 1S/C10H18O/c1-10(2)8-4-3-7(5-8)9(10)6-11/h7-9,11H,3-6H2,1-2H3
• InChI Key： GICBKEFIACFATK-UHFFFAOYSA-N
• SMILES： CC1(C2CC(CC2)C1CO)C

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids